Cas no 67478-47-1 (2-Bromo-1-trityl-1H-imidazole)
2-Bromo-1-trityl-1H-imidazole structure
Product Name:2-Bromo-1-trityl-1H-imidazole
CAS No:67478-47-1
MF:C22H17BrN2
MW:389.287784337997
MDL:MFCD02179528
CID:58590
PubChem ID:618242
Update Time:2025-09-24
2-Bromo-1-trityl-1H-imidazole Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-1-trityl-1H-imidazole
- 2-Bromo-1-tritylimidazole
- CSRUMYQPYPNDPR-UHFFFAOYSA-N
- 2-Bromo-1-trityl-1H-imidazole #
- Imidazole, 2-bromo-1-triphenylmethyl-
- AB11319
- AS-60030
- FT-0641127
- SCHEMBL5240188
- DTXSID10347135
- CS-0207036
- 67478-47-1
- AKOS015834942
- MFCD02179528
- D95989
- 2-bromo-1-(triphenylmethyl)-1H-imidazole
- ALBB-037193
- DB-020586
- 2-bromo-1-(triphenylmethyl)imidazole
-
- MDL： MFCD02179528
- Inchi： 1S/C22H17BrN2/c23-21-24-16-17-25(21)22(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-17H
- InChI Key： CSRUMYQPYPNDPR-UHFFFAOYSA-N
- SMILES： BrC1=NC=CN1C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 388.05800
- Monoisotopic Mass: 388.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 5.8
- Topological Polar Surface Area: 17.8A^2
Experimental Properties
- Color/Form: crystal
- Density: 1.1±0.1 g/cm3
- Melting Point: 204-206℃
- Boiling Point: 215.1±25.0 °C at 760 mmHg
- Flash Point: 83.9±23.2 °C
- PSA: 17.82000
- LogP: 5.48580
- Vapor Pressure: 0.1±0.4 mmHg at 25°C
2-Bromo-1-trityl-1H-imidazole Security Information
- Signal Word：warning
- Hazard Statement： Irritant
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
-
Hazardous Material Identification：
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Bromo-1-trityl-1H-imidazole Customs Data
- HS CODE：2933290090
- Customs Data：
China Customs Code:
2933290090Overview:
2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Bromo-1-trityl-1H-imidazole Pricemore >>
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|---|---|---|---|---|---|---|---|---|
| Alichem | A069003153-5g |
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2-Bromo-1-trityl-1H-imidazole Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:67478-47-1)2-Bromo-1-trityl-1H-imidazole
Order Number:A835766
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:34
Price ($):358.0
Email:sales@amadischem.com
2-Bromo-1-trityl-1H-imidazole Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:67478-47-1)2-Bromo-1-trityl-1H-imidazole
Purity:99%
Quantity:5g
Price ($):358.0